(3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE

• IUPAC Name: 1-phenoxy-3-(triphenyl-λ5-phosphanylidene)propan-2-one
• InChI: InChI=1S/C27H23O2P/c28-23(21-29-24-13-5-1-6-14-24)22-30(25-15-7-2-8-16-25,26-17-9-3-10-18-26)27-19-11-4-12-20-27/h1-20,22H,21H2
• InChI Key: ZGDFXYHVIFUFEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)C=P(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H23O2P
• DSSTOX Substance ID: DTXSID00451952
• Molecular Weight: 410.4 g/mol
• CAS No.: 33502-03-3

Description

(3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE, also known as 1-phenoxy-3-(triphenyl-λ5-phosphanylidene)propan-2-one, is a research chemical with the molecular formula C27H23O2P and a molecular weight of 410.44 g/mol. This compound is primarily used in various chemical research applications due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE typically involves the reaction of triphenylphosphine with a suitable precursor, such as 3-phenoxy-2-oxopropanal. The reaction is usually carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction conditions often include the use of a solvent like dichloromethane or tetrahydrofuran (THF) and may require heating to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding phosphine oxides.

Reduction: It can be reduced to yield phosphine derivatives.

Substitution: The phenoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) for oxidation, and reducing agents like lithium aluminum hydride (LiAlH4) for reduction. Substitution reactions may involve nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields phosphine oxides, while reduction produces phosphine derivatives. Substitution reactions result in the formation of various substituted phosphoranes.

Scientific Research Applications

(3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-phosphorus bonds.

Biology: This compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-PHENOXY-2-OXOPROPYLIDENE)TRIPHENYLPHOSPHORANE involves its ability to act as a nucleophile or electrophile in various chemical reactions. Its molecular targets and pathways depend on the specific reaction it undergoes. For instance, in oxidation reactions, it targets oxidizing agents, while in substitution reactions, it interacts with nucleophiles.

Comparison with Similar Compounds

Similar Compounds

• (3-Phenoxy-2-oxopropylidene)triphenylphosphorane
• Triphenylphosphine oxide
• Triphenylphosphine

Uniqueness

This compound is unique due to its phenoxy group, which imparts distinct reactivity and properties compared to other phosphoranes. This makes it particularly valuable in specific synthetic applications where such reactivity is desired.

Synthesis routes and methods I

Procedure details

Phenoxyacetylmethyltriphenylphosphonium chloride (10 g, 22.40 mmol) was suspended in 250 ml water with a few crystals of phenolphthalien added as an indicator. Sodium hydroxide (5%) was added dropwise until the vigorously stirred mixture turned pink. The white solid was collected, washed with water, and dried in a desicator, weight 9 g (98%); mp 127-128.5; ir (KBr, cm-1) 1595, 1580, 1540, 1480, 1435, 1400, 1225, 1105, 1045, 870; nmr (DCCl3, ppm) 7.90-6.90 (m, 21H), 4.53 (s, 2H).

Synthesis routes and methods II

Procedure details